Cas no 81-53-8 (9,10-Anthracenedione,2-chloro-1,4-dihydroxy-)

81-53-8 structure
Product name:9,10-Anthracenedione,2-chloro-1,4-dihydroxy-
9,10-Anthracenedione,2-chloro-1,4-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,2-chloro-1,4-dihydroxy-
- 2-chloro-1,4-dihydroxyanthracene-9,10-dione
- 2-chloro-1,4-dihydroxyanthraquinone
- 2-Chlor-1,4-dihydroxy-anthrachinon
- 2-CHLORO QUINIZARIN
- 2-chloro-1,4-dihydroxy-9,10-anthraquinone
- 2-chloro-1,4-dihydroxy-anthraquinone
- 9,2-chloro-1,4-dihydroxy
- Quinizarin,2-chloro
- 9,10-Anthracenedione, 2-chloro-1,4-dihydroxy-
- 2-Chlorchinizarin
- NSC4995
- 2-Chloroquinizarin
- DTXSID6058849
- Quinizarin, 2-chloro-
- EINECS 201-358-2
- WL3EE7X98X
- UNII-WL3EE7X98X
- NSC 4995
- SCHEMBL7918785
- 2-Chloro-1,4-dihydroxy-9,10-anthracenedione
- NS00038134
- 9, 2-chloro-1,4-dihydroxy-
- NSC-4995
- 81-53-8
- Anthraquinone, 2-chloro-1,4-dihydroxy-
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- Inchi: InChI=1S/C14H7ClO4/c15-8-5-9(16)10-11(14(8)19)13(18)7-4-2-1-3-6(7)12(10)17/h1-5,16,19H
- InChI Key: UJCPMVFRZRPROL-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)Cl)O
Computed Properties
- Exact Mass: 274.00300
- Monoisotopic Mass: 274.0032864g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.60000
- LogP: 2.52660
9,10-Anthracenedione,2-chloro-1,4-dihydroxy- Security Information
- Safety Instruction: S36/37
-
Hazardous Material Identification:
9,10-Anthracenedione,2-chloro-1,4-dihydroxy- Related Literature
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1. Synthesis of 4,8-bis(4-hydroxy-3-methoxyphenyl )-3,7-dioxabicyclo[3.3.0]octan-2-ones and determination of their relative configuration via long-range proton couplingsStéphane Quideau,John Ralph J. Chem. Soc. Perkin Trans. 1 1993 653
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3. Novel insertion, rearrangement and addition products from dihalogenocarbene reactions with 5(10)-unsaturated steroidsJohn F. Templeton,Yangzhi Ling,Weiyang Lin,Randy J. Pitura,Kirk Marat,John N. Bridson J. Chem. Soc. Perkin Trans. 1 1994 1149
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4. Polycyclic hydroxyquinones. Part 22. Diels–Alder reaction with chloro derivatives of anthracene-1,4,9,10-tetraonePilar Cano,Francisco Fari?a,M. Dolores Parellada,Conrado Pascual,Pilar Prados J. Chem. Soc. Perkin Trans. 1 1986 1923
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Nomaan M. Rezayee,Kimberly A. Gerling,Arnold L. Rheingold,Joseph M. Fritsch Dalton Trans. 2013 42 5573
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